4-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol, 95%
Overview
Description
4-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol (95%) is an organic compound belonging to the class of phenols. It is an aromatic compound with a molecular formula of C10H10FO3 and a molar mass of 201.17 g/mol. 4-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol is known for its wide range of applications in both scientific research and industrial applications.
Scientific Research Applications
4-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol has a wide range of applications in scientific research. It is used as a building block in the synthesis of various compounds, such as 4-fluoro-3-methoxycarbonylphenyl-2-methoxyphenol and 4-fluoro-3-methoxycarbonylphenyl-2-methoxyphenol-4-carboxylic acid. It is also used as a starting material for the synthesis of various heterocyclic compounds, such as 4-fluoro-3-methoxycarbonylphenyl-2-methoxyphenyl-4-methylpyridine and 4-fluoro-3-methoxycarbonylphenyl-2-methoxyphenyl-4-methylthiophene.
Mechanism of Action
The mechanism of action of 4-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol is not fully understood. However, it is believed that the compound may act as an antioxidant by scavenging reactive oxygen species (ROS). It has also been suggested that the compound may act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol are not fully understood. However, it has been suggested that the compound may have anti-inflammatory, antioxidant, and anti-cancer properties. In addition, the compound has been shown to have a protective effect against oxidative stress in cell cultures.
Advantages and Limitations for Lab Experiments
The main advantage of 4-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol for lab experiments is that it is a readily available compound with a high yield. Furthermore, the compound is relatively stable and can be stored at room temperature for extended periods of time. However, the compound is toxic and should be handled with caution.
Future Directions
Future research should focus on further exploring the biochemical and physiological effects of 4-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol. In particular, further studies should be conducted to elucidate the compound’s mechanism of action and its potential therapeutic applications. Additionally, further research should be conducted to optimize the synthesis of the compound and to explore its potential uses in industrial applications.
Synthesis Methods
The synthesis of 4-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol is achieved through the reaction of 4-methoxycarbonylphenol and 3-fluoro-4-methoxybenzaldehyde. This reaction is carried out in the presence of an acid catalyst, such as p-toluenesulfonic acid, at a temperature of 100-120°C. The yield of the reaction is usually around 95%.
properties
IUPAC Name |
methyl 2-fluoro-4-(4-hydroxy-3-methoxyphenyl)benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO4/c1-19-14-8-10(4-6-13(14)17)9-3-5-11(12(16)7-9)15(18)20-2/h3-8,17H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIJOFQOASWITCW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2=CC(=C(C=C2)C(=O)OC)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90685724 |
Source
|
| Record name | Methyl 3-fluoro-4'-hydroxy-3'-methoxy[1,1'-biphenyl]-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90685724 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol | |
CAS RN |
1261954-82-8 |
Source
|
| Record name | [1,1′-Biphenyl]-4-carboxylic acid, 3-fluoro-4′-hydroxy-3′-methoxy-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261954-82-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 3-fluoro-4'-hydroxy-3'-methoxy[1,1'-biphenyl]-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90685724 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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